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Compound of Interest

Compound Name: 5-(2-Chlorophenyl)picolinic acid

CAS No.: 1221403-88-8

Cat. No.: B6336889

Get Quote

Title: Comprehensive Technical Guide to 5-(2-Chlorophenyl)pyridine-2-carboxylic Acid (CAS

1221403-88-8): Synthesis, Properties, and Applications

Executive Summary
In modern medicinal chemistry, the rational design of biaryl scaffolds is a cornerstone of

targeted drug discovery. 5-(2-Chlorophenyl)pyridine-2-carboxylic acid (also known as 5-(2-
chlorophenyl)picolinic acid) is a highly versatile building block characterized by a picolinic

acid core and an ortho-chloro substituted phenyl ring[1][2]. This specific substitution pattern

provides a unique combination of metal-chelating capabilities, hydrogen-bonding potential, and

a sterically locked biaryl axis. This whitepaper provides an in-depth technical analysis of its

physicochemical properties, a self-validating synthetic protocol, and its downstream

applications in pharmaceutical development.

Physicochemical Profiling
Understanding the fundamental properties of CAS 1221403-88-8 is critical for predicting its

behavior in both synthetic workflows and biological assays. The data below summarizes its

core physicochemical profile[1][2]:
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Property Value

Chemical Name 5-(2-Chlorophenyl)pyridine-2-carboxylic acid

Common Synonyms 5-(2-Chlorophenyl)picolinic acid

CAS Registry Number 1221403-88-8

Molecular Formula C₁₂H₈ClNO₂

Molecular Weight 233.65 g/mol

Structural Motif Biaryl (Pyridine-Phenyl) with ortho-halogenation

Acid-Base Character
Amphoteric (Basic pyridine nitrogen, acidic

carboxylate)

Mechanistic Rationale & Synthetic Strategy
The most robust and scalable method for synthesizing 5-(2-chlorophenyl)pyridine-2-carboxylic

acid is via a Suzuki-Miyaura cross-coupling reaction between 5-bromopicolinic acid and (2-

chlorophenyl)boronic acid[3][4]. As a Senior Application Scientist, I emphasize that successful

cross-coupling of unprotected carboxylic acids requires precise control over the reaction

microenvironment[5].

Causality of Experimental Choices:
Aqueous Base (Na₂CO₃ in Water/Dioxane): The free carboxylic acid of 5-bromopicolinic acid

is poorly soluble in pure organic solvents. The addition of aqueous Na₂CO₃ serves a dual

purpose: it deprotonates the acid to form a highly soluble sodium carboxylate, and it

coordinates with the 2-chlorophenylboronic acid to form a negatively charged boronate

complex[4][5]. This boronate formation is a strict mechanistic prerequisite for the

transmetalation step onto the Palladium(II) intermediate.

Catalyst Selection (Pd(dppf)Cl₂): The ortho-chloro substitution on the phenylboronic acid

introduces significant steric hindrance. A palladium catalyst with a bidentate ligand, such as

Pd(dppf)Cl₂, provides the necessary electron density and spatial geometry to accelerate

oxidative addition while suppressing proto-deboronation side reactions[5][6].
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Degassing Protocol: Palladium(0) is highly susceptible to oxidation by dissolved O₂, which

forms catalytically inactive Pd(II) peroxo complexes. Rigorous sparging with argon displaces

O₂, ensuring the catalyst remains in the active Pd(0) state.

1. Reagent Preparation
5-Bromopicolinic Acid + 2-Chlorophenylboronic Acid

2. Catalyst & Base Addition
Pd(dppf)Cl2, Na2CO3 in Dioxane/H2O

3. Degassing
Argon Sparging (15 min)

4. Cross-Coupling Reaction
Heating at 90°C for 12-18 hours

5. Workup & Acidification
pH 3-4 with 1M HCl

6. Isolation & Purification
Filtration & Recrystallization

7. Analytical Validation
LC-MS & NMR Confirmation

Click to download full resolution via product page
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Experimental workflow for the Suzuki-Miyaura synthesis of CAS 1221403-88-8.

Self-Validating Experimental Protocol
The following protocol is designed as a self-validating system, incorporating in-process controls

(IPCs) to guarantee scientific integrity and yield optimization[4].

Step 1: Reaction Assembly

Charge a flame-dried Schlenk flask with 5-bromopicolinic acid (1.0 equiv, 10 mmol) and (2-

chlorophenyl)boronic acid (1.2 equiv, 12 mmol).

Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%) and Na₂CO₃ (3.0 equiv, 30 mmol).

Suspend the mixture in a 4:1 solvent system of 1,4-Dioxane and HPLC-grade H₂O (0.2 M

concentration).

Step 2: Environmental Control 4. Sparge the biphasic mixture with Argon for exactly 15 minutes

while stirring at 300 rpm to ensure complete deoxygenation. 5. Seal the flask and heat to 90°C

under a positive Argon pressure.

Step 3: In-Process Control (IPC) & Self-Validation 6. At t=12 hours, withdraw a 50 µL aliquot

from the organic layer. Quench with 100 µL of 1M HCl and extract with 200 µL Ethyl Acetate. 7.

Validation Checkpoint: Analyze the organic extract via LC-MS. The reaction is validated as

complete only when the peak corresponding to 5-bromopicolinic acid (m/z 202/204) is ≤ 1%

relative to the product peak (m/z 234/236). If incomplete, continue heating for 4 hours and

repeat the IPC.

Step 4: Workup and Isolation 8. Cool the reaction to room temperature and filter through a pad

of Celite to remove palladium black, washing with H₂O. 9. Causality of Acidification: The

product exists as a highly water-soluble sodium carboxylate. Extract the aqueous filtrate with

Ethyl Acetate to remove organic impurities and homocoupled byproducts. Discard the organic

layer. 10. Slowly acidify the aqueous layer with 1M HCl to pH 3–4. The amphoteric product will

precipitate as a white/off-white solid[4]. 11. Collect the solid via vacuum filtration, wash with

cold water, and dry under high vacuum.

Analytical Validation
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To confirm the structural integrity of the synthesized 5-(2-Chlorophenyl)pyridine-2-carboxylic

acid, perform the following analytical checks:

LC-MS (ESI+): Expect a base peak of [M+H]+=234.0 . A critical validation metric is the

presence of the characteristic chlorine isotope pattern, showing a 3:1 ratio for the m/z 234

and 236 peaks.

¹H NMR (DMSO-d6): Look for a broad singlet corresponding to the carboxylic acid proton

(often exchanging >12 ppm), a distinct set of doublets/multiplets for the pyridine ring

(positions 3, 4, and 6), and a highly deshielded multiplet for the ortho-chlorophenyl protons

due to the electron-withdrawing nature of the adjacent halogen and biaryl bond.

Downstream Applications in Drug Discovery
The structural motifs of CAS 1221403-88-8 make it a privileged scaffold in medicinal

chemistry[7].

Metalloenzyme Inhibitors: The picolinic acid moiety acts as a potent bidentate chelator for

active-site metals (e.g., Fe²⁺ or Zn²⁺). This makes the compound an excellent precursor for

Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PHD) inhibitors.

Kinase Inhibitors: The biaryl axis provides structural rigidity, allowing the molecule to project

into deep hydrophobic pockets, while the pyridine nitrogen can act as a hydrogen-bond

acceptor in the kinase hinge region.

Conformational Locking: The ortho-chloro substituent restricts the rotation of the biaryl bond

via steric hindrance, locking the molecule into a specific dihedral angle. This reduces the

entropic penalty upon target binding, significantly increasing target affinity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://patents.google.com/patent/CA2997537A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6336889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-(2-Chlorophenyl)picolinic acid
(Scaffold)

Picolinic Acid
Metal Chelation

Biaryl Axis
Hydrophobic Rigidity

Ortho-Chloro
Conformation Lock

Metalloenzyme
Inhibitors

Kinase
Inhibitors

PPI
Modulators

Click to download full resolution via product page

Logical relationship mapping of structural motifs to drug discovery applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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